Cas no 2165395-55-9 ((2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol)

• Product Name: (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol
• CAS No: 2165395-55-9
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• CID: 6062459
• PubChem ID: 165503726
• Update Time: 2025-05-20

(2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol
• 2165395-55-9
• EN300-1456536

• Inchi： 1S/C12H21N3O/c13-10(8-16)6-11-7-15(9-14-11)12-4-2-1-3-5-12/h7,9-10,12,16H,1-6,8,13H2/t10-/m0/s1
• InChI Key： BYKYYRKTDCSNOU-JTQLQIEISA-N
• SMILES： OC[C@H](CC1=CN(C=N1)C1CCCCC1)N

Computed Properties

• Exact Mass: 223.168462302g/mol
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.1Ų

Additional information on (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol

Introduction to (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol (CAS No. 2165395-55-9)

(2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol (CAS No. 2165395-55-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl group, an imidazole ring, and a chiral center at the second carbon of the propanol chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The imidazole ring is a common motif in many biologically active compounds, including histamine receptors and metalloenzymes. The presence of this ring in (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol suggests that it may have interactions with these receptors or enzymes, making it a promising candidate for drug development. Additionally, the cyclohexyl group adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties and its ability to cross biological membranes.

The chiral center at the second carbon of the propanol chain is crucial for the compound's biological activity. Chirality plays a significant role in drug design, as enantiomers can exhibit different pharmacological profiles. The (S)-enantiomer of this compound has been shown to have distinct biological activities compared to its (R)-enantiomer, highlighting the importance of enantioselective synthesis in the development of effective pharmaceuticals.

Recent studies have explored the potential therapeutic applications of (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol. One notable area of research is its activity as a histamine H3 receptor antagonist. Histamine H3 receptors are primarily located in the central nervous system and play a role in regulating neurotransmitter release. Antagonists of these receptors have been investigated for their potential in treating conditions such as narcolepsy, cognitive disorders, and obesity.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol exhibited high affinity for histamine H3 receptors with an IC50 value of 0.8 nM. This high affinity suggests that the compound could be effective in modulating neurotransmitter release and potentially improving cognitive function. Furthermore, preclinical studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic properties, making it a viable candidate for further clinical development.

Beyond its activity as a histamine H3 receptor antagonist, (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol has also been investigated for its potential as an antimicrobial agent. The imidazole ring is known to have antimicrobial properties, and preliminary studies have shown that this compound exhibits activity against several bacterial strains, including both Gram-positive and Gram-negative bacteria. This dual functionality as both a histamine receptor antagonist and an antimicrobial agent makes it an intriguing molecule for further exploration.

The synthesis of (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol involves several steps, including the formation of the imidazole ring and the introduction of the cyclohexyl group. Enantioselective synthesis methods are crucial to ensure that the desired (S)-enantiomer is produced with high purity. One common approach involves using chiral catalysts or auxiliaries to control the stereochemistry during key synthetic steps.

In conclusion, (2S)-2-amino-3-(1-cyclohexyl-1H-imidazol-4-yl)propan-1-ol (CAS No. 2165395-55-9) is a promising compound with potential applications in both central nervous system disorders and antimicrobial therapy. Its unique structural features and biological activities make it an exciting target for further research and development in medicinal chemistry and pharmaceutical science.